Cas no 1784117-33-4 (3-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid)

• Product Name: 3-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid
• CAS No: 1784117-33-4
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 6271738
• PubChem ID: 84029299
• Update Time: 2025-07-21

3-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid
• EN300-1829224
• 1784117-33-4

• Inchi： 1S/C14H14O3/c1-9(14(16)17)8-12-11-5-3-2-4-10(11)6-7-13(12)15/h2-7,9,15H,8H2,1H3,(H,16,17)
• InChI Key： GNICIWQCFQUTGX-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid

Comprehensive Overview of 3-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid (CAS No. 1784117-33-4)

3-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid (CAS No. 1784117-33-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by a naphthalene ring substituted with a hydroxyl group and a methylpropanoic acid side chain, is often explored for its role in drug development, particularly in the synthesis of bioactive molecules. Researchers are increasingly interested in its mechanism of action, synthetic pathways, and potential therapeutic benefits, making it a subject of ongoing studies in medicinal chemistry.

The growing demand for innovative pharmaceutical intermediates has placed compounds like 3-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid at the forefront of scientific inquiry. Its CAS No. 1784117-33-4 serves as a critical identifier in databases such as PubChem and Reaxys, where scientists frequently search for structure-activity relationships (SAR) and patent literature. Recent trends indicate a surge in queries related to sustainable synthesis methods and green chemistry applications, reflecting the industry's shift toward environmentally friendly practices. This compound's versatility aligns well with these trends, as it can be synthesized using catalytic processes that minimize waste.

One of the most discussed topics in the context of 3-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid is its potential role in targeted drug delivery systems. With the rise of precision medicine, researchers are investigating how its molecular structure could enhance the efficacy of small-molecule therapeutics. For instance, its hydroxynaphthalene moiety may contribute to improved binding affinity with specific biological targets, a feature highly sought after in cancer research and anti-inflammatory drug development. These applications are frequently searched in academic and industrial settings, underscoring the compound's relevance.

From a technical standpoint, the physicochemical properties of CAS No. 1784117-33-4 are critical for its formulation and stability. Its solubility profile, melting point, and pKa value are often analyzed to optimize its use in drug formulations. Additionally, advancements in analytical techniques, such as HPLC and mass spectrometry, have enabled more precise characterization of this compound, addressing common queries about its purity standards and quality control measures. These aspects are vital for regulatory compliance and commercial scalability.

In conclusion, 3-(2-hydroxynaphthalen-1-yl)-2-methylpropanoic acid (CAS No. 1784117-33-4) represents a compelling area of research with broad implications for pharmaceutical innovation. Its alignment with current trends like green chemistry, precision medicine, and advanced drug delivery ensures its continued prominence in scientific discourse. As interest grows, further studies will likely uncover new applications, solidifying its position as a valuable compound in modern chemistry.